ethyl {[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetate

• IUPAC Name: ethyl 2-[[4-methyl-5-(phenoxymethyl)-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C14H17N3O3S/c1-3-19-13(18)10-21-14-16-15-12(17(14)2)9-20-11-7-5-4-6-8-11/h4-8H,3,9-10H2,1-2H3
• InChI Key: URYSXEXDOHAIBU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NN=C(N1C)COC2=CC=CC=C2
• Molecular Formula: C14H17N3O3S
• Molecular Weight: 307.37 g/mol

Description

Ethyl {[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl {[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetate is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or by disrupting the integrity of the cell membrane.
Biochemical and Physiological Effects:
Ethyl {[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetate has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various fungal and bacterial strains. In addition, it has been found to induce apoptosis in certain cancer cell lines.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl {[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetate in lab experiments include its relatively simple synthesis method, its potential for exhibiting multiple pharmacological activities, and its potential use as a building block in the synthesis of other compounds. However, the limitations include the lack of a complete understanding of its mechanism of action and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of ethyl {[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetate. These include further studies to determine its safety and efficacy, the development of derivatives with improved pharmacological activity, and the exploration of its potential use in various fields such as agriculture and environmental science.

Synthesis Methods

The synthesis of ethyl {[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetate involves the reaction of 4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazole-3-thiol with ethyl bromoacetate in the presence of a base such as potassium carbonate. The reaction yields ethyl {[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetate as a white solid.

Scientific Research Applications

Ethyl {[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetate has been studied for its potential applications in various fields of scientific research. It has been found to exhibit antifungal, antibacterial, and anticancer properties. In addition, it has been studied for its potential use as a building block in the synthesis of other compounds with potential pharmacological activity.